N-(3,5-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(3,5-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C16H10Cl2FN3O2/c17-10-5-11(18)7-13(6-10)20-15(23)8-14-21-16(24-22-14)9-1-3-12(19)4-2-9/h1-7H,8H2,(H,20,23)
• InChI Key: WKDHESAVFOMTFU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=NO2)CC(=O)NC3=CC(=CC(=C3)Cl)Cl)F
• Molecular Formula: C16H10Cl2FN3O2
• Molecular Weight: 366.2 g/mol

Description

N-(3,5-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide, also known as DFP-10825, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound has been synthesized using a specific method and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(3,5-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood, but it is believed to act on the central nervous system by modulating the activity of specific receptors and enzymes. It has been found to interact with GABA receptors, which are involved in the regulation of neuronal activity. This compound has also been found to inhibit the activity of COX-2, an enzyme involved in the inflammatory response.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of inflammation and pain. It has also been found to have anticonvulsant effects in animal models of epilepsy. In addition, this compound has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3,5-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has several advantages for lab experiments. It is a novel compound that has not been extensively studied, which makes it an interesting target for research. It is also relatively easy to synthesize using the optimized method. However, there are also limitations to using this compound in lab experiments. It is a complex compound that requires specialized knowledge and equipment to study. In addition, it has not been extensively studied in humans, which limits its potential for clinical use.

Future Directions

There are several future directions for research on N-(3,5-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide. One area of research is the potential use of this compound as an anticancer agent. It has been shown to have activity against several types of cancer cells in vitro, and further studies are needed to determine its potential as a cancer treatment. Another area of research is the potential use of this compound in the treatment of neurodegenerative diseases. It has been shown to have neuroprotective effects in animal models of these diseases, and further studies are needed to determine its potential as a treatment. Finally, further studies are needed to fully understand the mechanism of action of this compound and to identify potential targets for this compound.

Synthesis Methods

N-(3,5-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been synthesized using a specific method that involves the reaction of 3,5-dichlorophenylamine with 4-fluorobenzoyl chloride and sodium azide in the presence of triethylamine. The resulting compound is then reacted with acetic anhydride to form this compound. This synthesis method has been optimized to yield a high purity product with good yields.

Scientific Research Applications

N-(3,5-dichlorophenyl)-2-[5-(4-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been studied for its potential therapeutic applications in various fields of research. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. In addition, this compound has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. It has also been studied for its potential use as an anticancer agent.